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This guide provides an objective comparison of research findings concerning Ubiquitin-Specific

Protease 28 (USP28) inhibitors, a promising class of molecules in cancer therapy. The

information presented is collated from preclinical and early clinical studies to support

independent verification and further research in this field.

Introduction to USP28 as a Therapeutic Target
Ubiquitin-Specific Protease 28 (USP28) is a deubiquitinating enzyme (DUB) that plays a crucial

role in regulating the stability of various oncoproteins.[1][2] By removing ubiquitin chains from

these proteins, USP28 prevents their degradation by the proteasome, leading to their

accumulation and the promotion of cancer cell proliferation and survival.[1] Key substrates of

USP28 include the oncogenic transcription factors c-MYC, c-JUN, and ΔNp63.[3][4][5]

Consequently, the inhibition of USP28 has emerged as a promising therapeutic strategy for

various cancers, including colorectal, breast, non-small cell lung cancer (NSCLC), and Burkitt

lymphoma.[1][6]

Comparative Analysis of USP28 Inhibitors

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10830539#bc-rfq
https://synapse.patsnap.com/article/what-are-usp28-inhibitors-and-how-do-they-work
https://pmc.ncbi.nlm.nih.gov/articles/PMC9990303/
https://synapse.patsnap.com/article/what-are-usp28-inhibitors-and-how-do-they-work
https://pmc.ncbi.nlm.nih.gov/articles/PMC7694198/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8534253/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8553340/
https://synapse.patsnap.com/article/what-are-usp28-inhibitors-and-how-do-they-work
https://ashpublications.org/blood/article/144/Supplement%201/5838/527691/Preclinical-Study-of-a-Novel-USP28-Inhibitor-for
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Several small molecule inhibitors targeting USP28 have been developed and evaluated in

preclinical studies. This section compares the performance of some of the most cited inhibitors

based on available experimental data.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhibitor
Target
Selectivity

IC50/EC50
Key In Vitro
Findings

Key In Vivo
Findings

Clinical
Trial Status

CT1113

Potent and

specific for

USP28.[7]

Not explicitly

stated in

abstracts.

Induces c-

MYC

degradation

in various

cancer cell

lines.[7]

Reduces cell

viability and

induces

apoptosis in

Burkitt

lymphoma

cell lines.[6]

Shows

excellent

preclinical

anti-tumor

activities in

xenograft

models.[7]

First-in-

human Phase

I trial in

patients with

relapsed/refra

ctory acute

myeloid

leukemia

(R/R AML)

showed

excellent

safety and

PK profiles

with

preliminary

efficacy. A

Phase II trial

is planned.[7]

AZ1 Dual inhibitor

of USP25

and USP28.

[8][9]

USP28 IC50:

~10-30 µM.

[5]

Induces DNA

damage and

Noxa-

mediated

mitochondrial

apoptosis in

NSCLC cells.

[10]

Blocks

USP28-

dependent

stabilization

of ΔNp63,

leading to a

decrease in

squamous

cell

carcinoma

(SCC) tumor

size and

number.[9] In

combination

with cisplatin,

enhances

Preclinical.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://aacrjournals.org/cancerres/article/85/8_Supplement_2/CT142/761651/Abstract-CT142-The-first-in-human-trial-of-USP28
https://aacrjournals.org/cancerres/article/85/8_Supplement_2/CT142/761651/Abstract-CT142-The-first-in-human-trial-of-USP28
https://ashpublications.org/blood/article/144/Supplement%201/5838/527691/Preclinical-Study-of-a-Novel-USP28-Inhibitor-for
https://aacrjournals.org/cancerres/article/85/8_Supplement_2/CT142/761651/Abstract-CT142-The-first-in-human-trial-of-USP28
https://aacrjournals.org/cancerres/article/85/8_Supplement_2/CT142/761651/Abstract-CT142-The-first-in-human-trial-of-USP28
https://pubs.acs.org/doi/abs/10.1021/acschembio.7b00334
https://pmc.ncbi.nlm.nih.gov/articles/PMC11239673/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8553340/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11416398/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11239673/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


therapeutic

efficacy in

NSCLC

models.[10]

FT206

Preferentially

inhibits

USP28 over

USP25.[5]

[11]

Low

nanomolar

range.[5][11]

Reduces c-

MYC, c-JUN,

and Δp63

protein levels

in human

lung SCC cell

lines.[12]

Induces

dramatic

tumor

regression in

mouse

models of

lung SCC

and human

LSCC

xenografts.

Well-tolerated

in mice.[5]

[11]

Preclinical.

Vismodegib

Derivatives

Potent

USP28

inhibition.[13]

Not explicitly

stated in

abstracts.

Cause

cytotoxicity in

human

colorectal

and lung

squamous

carcinoma

cells. Down-

regulate

cellular c-

MYC levels.

[13]

Enhance the

sensitivity of

colorectal

cancer cells

to

Regorafenib.

[14]

Preclinical.

Signaling Pathways and Experimental Workflows
USP28-Mediated Oncoprotein Stabilization Signaling
Pathway

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11416398/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8553340/
https://elifesciences.org/articles/71596
https://pmc.ncbi.nlm.nih.gov/articles/PMC8553340/
https://elifesciences.org/articles/71596
https://elifesciences.org/articles/71596/peer-reviews
https://pmc.ncbi.nlm.nih.gov/articles/PMC8553340/
https://elifesciences.org/articles/71596
https://www.researchgate.net/publication/369953133_Structure-based_discovery_of_potent_USP28_inhibitors_derived_from_Vismodegib
https://www.researchgate.net/publication/369953133_Structure-based_discovery_of_potent_USP28_inhibitors_derived_from_Vismodegib
https://www.medchemexpress.com/usp28-in-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


USP28 stabilizes oncoproteins like c-MYC by removing ubiquitin tags, preventing their

degradation by the proteasome. Inhibition of USP28 leads to the subsequent degradation of

these oncoproteins, resulting in cell cycle arrest and apoptosis.
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Caption: USP28 signaling pathway and the effect of its inhibition.
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General Experimental Workflow for USP28 Inhibitor
Evaluation
The preclinical evaluation of USP28 inhibitors typically follows a multi-step process, from initial

screening to in vivo efficacy studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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